Cas no 34215-57-1 (3,3'-Dioctadecyloxacarbocyanine perchlorate)

• Product Name: 3,3'-Dioctadecyloxacarbocyanine perchlorate
• CAS No: 34215-57-1
• MF: C₅₃H₈₅ClN₂O₆
• MW: 881.704815626144
• CID: 306123
• PubChem ID: 24893855
• Update Time: 2025-04-19

3,3'-Dioctadecyloxacarbocyanine perchlorate Chemical and Physical Properties

Names and Identifiers

• DIO
• 3,3''-Dioctadecyloxacarbocyanine perchlorate
• 3,3'-Dioctadecyloxacarbocyanine perchlorate
• DiO( DiOC18(3))
• DiOC18(3)
• D275
• DiO DiOC18(3)
• dIoc18(3))
• DiOC18(3)? [3,3'-Dioctadecyloxacarbocyanine perchlorate]
• NK 3045
• ‘DiO’
• diOC18(3) dye
• CS-7700
• 34215-57-1
• DiO;DiOC18(3)
• DiOperchlorate
• 3,3'-Di-n-octadecyloxacarbocyanine perchlorate
• Q27123114
• 3-Octadecyl-2-[3-(3-octadecyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]benzoxazolium perchlorate
• MFCD00132951
• HY-D0969
• PD100548
• LS-15507
• A12434
• (2E)-3-octadecyl-2-[(E)-3-(3-octadecyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;perchlorate

• MDL： MFCD00132951
• Inchi： 1S/C53H85N2O2.ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37-46-54-48-40-33-35-42-50(48)56-52(54)44-39-45-53-55(49-41-34-36-43-51(49)57-53)47-38-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;2-1(3,4)5/h33-36,39-45H,3-32,37-38,46-47H2,1-2H3;/q+1;-1
• InChI Key： GAFYUOOHJUALBJ-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].O1C2C=CC=CC=2[N+](=C1/C=C/C=C1\N(C2C=CC=CC=2O\1)CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 880.61000
• Monoisotopic Mass: 880.61
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 62
• Rotatable Bond Count: 36
• Complexity: 1020
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: Solid
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: Stability Stable, but light sensitive. Incompatible with strong oxidizing agents.
• PSA: 109.36000
• LogP: 16.78030
• Vapor Pressure: No data available

3,3'-Dioctadecyloxacarbocyanine perchlorate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1479
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：III
• Storage Condition：4°C, protect from light

Related Categories

• Other Chemical Reagents